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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895

An In-depth Technical Guide to Octan-2-yl
Carbonochloridate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, IUPAC
nomenclature, and physicochemical properties of octan-2-yl carbonochloridate. It is intended
to serve as a valuable resource for professionals in the fields of chemical research and drug
development.

Molecular Structure and IUPAC Name

Octan-2-yl carbonochloridate is a chemical compound with the molecular formula
C9H17CIO2.[1] Its International Union of Pure and Applied Chemistry (IUPAC) name is octan-
2-yl carbonochloridate.[1] The compound is also known by other synonyms such as 2-OCTYL
CHLOROFORMATE and Carbonochloridic acid, 1-methylheptyl ester.[1] Its CAS registry
number is 15586-11-5.[1]

The molecular structure of octan-2-yl carbonochloridate consists of an eight-carbon alkyl
chain (octyl group) where the carbonochloridate group is attached to the second carbon atom.
This attachment to a secondary carbon makes it a secondary chloroformate ester.

Physicochemical Properties
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A summary of the key computed physicochemical properties of octan-2-yl carbonochloridate

is presented in the table below. These properties are essential for understanding its behavior in

various chemical and biological systems.

Property Value Source
Molecular Weight 192.68 g/mol PubChem[1]
Molecular Formula C9H17CIO2 PubChem[1]
XLogP3 4.5 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 7 PubChem[1]
Exact Mass 192.0917075 PubChem[1]
Monoisotopic Mass 192.0917075 PubChem[1]
Topological Polar Surface Area  26.3 A2 PubChem[1]
Heavy Atom Count 12 PubChem[1]
Complexity 126 PubChem[1]

Experimental Protocols

Detailed experimental protocols for the specific synthesis of octan-2-yl carbonochloridate are

not readily available in the public domain. However, a general and widely used method for the

synthesis of chloroformate esters involves the reaction of an alcohol with phosgene (COCI2) or

a phosgene equivalent like triphosgene.

General Synthesis of Chloroformates:

The synthesis is typically carried out in an inert solvent, such as dichloromethane or toluene, at

low temperatures to control the exothermic reaction. A base, often a tertiary amine like
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triethylamine or pyridine, is used to neutralize the hydrogen chloride (HCI) byproduct that is
formed during the reaction.

The general reaction scheme is as follows:
Alcohol + Phosgene — Chloroformate + HCI

For the synthesis of octan-2-yl carbonochloridate, the specific alcohol required would be 2-
octanol.

Logical Relationships in Synthesis

The following diagram illustrates the general synthetic pathway for the formation of a
chloroformate ester from an alcohol and phosgene, which is the logical basis for the synthesis
of octan-2-yl carbonochloridate.

Caption: General synthetic pathway for chloroformate esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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